Cas no 2307916-03-4 (rac-(1R,2R)-2-1-(furan-2-yl)prop-1-en-2-ylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-1-(furan-2-yl)prop-1-en-2-ylcyclopropylmethanamine
• CAS No: 2307916-03-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6086157
• PubChem ID: 165678332
• Update Time: 2025-05-30

rac-(1R,2R)-2-1-(furan-2-yl)prop-1-en-2-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-1-(furan-2-yl)prop-1-en-2-ylcyclopropylmethanamine
• rac-[(1R,2R)-2-[1-(furan-2-yl)prop-1-en-2-yl]cyclopropyl]methanamine
• EN300-1801509
• 2307916-03-4

• Inchi： 1S/C11H15NO/c1-8(11-6-9(11)7-12)5-10-3-2-4-13-10/h2-5,9,11H,6-7,12H2,1H3/b8-5-/t9-,11-/m0/s1
• InChI Key： HFZIALQVEYSBLR-RZJTUEKRSA-N
• SMILES： O1C=CC=C1/C=C(/C)\[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,2R)-2-1-(furan-2-yl)prop-1-en-2-ylcyclopropylmethanamine

rac-(1R,2R)-2-[1-(furan-2-yl)prop-1-en-2-yl]cyclopropylmethanamine

The compound rac-(1R,2R)-2-[1-(furan-2-yl)prop-1-en-2-yl]cyclopropylmethanamine (CAS No: 2307916-03-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, a furan moiety, and an amine group, which contribute to its diverse reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The presence of the furan ring introduces aromaticity and conjugation, which can enhance the molecule's stability and reactivity. Additionally, the cyclopropane ring is known for its strain energy, making it a valuable component in drug design for targeting specific biological pathways. The amine group further adds versatility, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions crucial for bioavailability.

One of the most promising applications of rac-(1R,2R)-... is in the development of novel therapeutic agents. Researchers have explored its potential as a building block for creating bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammation pathways.

In terms of synthesis, the preparation of rac-(1R,2R)-... involves a multi-step process that requires precise control over stereochemistry due to its chiral centers at positions 1 and 2. The use of asymmetric catalysis has been pivotal in achieving high enantiomeric excess (ee), which is critical for ensuring the compound's efficacy in biological systems. This synthesis methodology has been optimized over recent years, making it more accessible for large-scale production.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that thin films incorporating this compound exhibit enhanced charge transport properties, suggesting its potential in next-generation electronic devices.

The structural complexity of rac-(1R,2R)-... also makes it an attractive substrate for studying chemical reactivity under various conditions. For example, its cyclopropane ring can undergo ring-opening reactions under specific stimuli, offering opportunities for designing responsive materials or drug delivery systems.

In conclusion, rac-(1R,2R)-... (CAS No: 2307916-03-4) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and stereochemical features positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.